![molecular formula C24H35NO5 B1346538 Ethyl 8-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-8-oxooctanoate CAS No. 898782-16-6](/img/structure/B1346538.png)
Ethyl 8-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-8-oxooctanoate
Overview
Description
“Ethyl 8-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-8-oxooctanoate” is a complex organic compound. The core structure of this compound is 1,4-Dioxa-8-azaspiro[4.5]decane . This structure is a heterocyclic compound, which means it contains atoms of at least two different elements as members of its rings .
Molecular Structure Analysis
The molecular structure of 1,4-Dioxa-8-azaspiro[4.5]decane, the core structure of the compound, is C7H13NO2 . The InChI string representation of the molecule is 1S/C7H13NO2/c1-3-8-4-2-7(1)9-5-6-10-7/h8H,1-6H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,4-Dioxa-8-azaspiro[4.5]decane, the core structure of the compound, include a molecular weight of 143.18 , a refractive index of n20/D 1.4819 (lit.) , a boiling point of 108-111 °C/26 mmHg (lit.) , and a density of 1.117 g/mL at 20 °C (lit.) .Scientific Research Applications
Organic Synthesis
This compound is utilized in organic synthesis, particularly in the formation of complex molecular structures. Its unique chemical properties allow for the creation of novel organic compounds with potential applications in pharmaceuticals and materials science .
Medicinal Chemistry
In medicinal chemistry, MFCD03841721 serves as a building block for the synthesis of therapeutic agents. Its structure is conducive to forming spirocyclic compounds, which are prevalent in many biologically active molecules .
Drug Discovery
The compound’s framework is beneficial in drug discovery, especially in the development of drugs targeting neurological disorders. The spirocyclic motif present in MFCD03841721 is often found in molecules that interact with central nervous system receptors .
Material Science
In material science, the compound’s derivatives could be explored for creating polymers with unique properties, such as increased flexibility or durability. This could lead to advancements in the production of new materials for various industrial applications .
Catalysis
MFCD03841721 may act as a ligand in catalytic systems due to its potential to form stable complexes with metals. This can be particularly useful in developing new catalytic processes that are more efficient and environmentally friendly .
Biochemical Research
The compound can be used in biochemical research to study enzyme-substrate interactions. Its structural complexity allows it to mimic certain biological molecules, aiding in the understanding of biological pathways and processes .
Safety and Hazards
1,4-Dioxa-8-azaspiro[4.5]decane, the core structure of the compound, is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing with plenty of water if it comes into contact with skin .
properties
IUPAC Name |
ethyl 8-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-8-oxooctanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H35NO5/c1-2-28-23(27)8-6-4-3-5-7-22(26)21-11-9-20(10-12-21)19-25-15-13-24(14-16-25)29-17-18-30-24/h9-12H,2-8,13-19H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGSWDULJKNLIPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCCC(=O)C1=CC=C(C=C1)CN2CCC3(CC2)OCCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H35NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70642895 |
Source
|
| Record name | Ethyl 8-{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-8-oxooctanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70642895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
417.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-(4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-8-oxooctanoate | |
CAS RN |
898782-16-6 |
Source
|
| Record name | Ethyl 8-{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-8-oxooctanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70642895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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